2-(1-amino-2,2,2-trifluoroethylidene)cyclohexanone

• IUPAC Name: (2Z)-2-(1-amino-2,2,2-trifluoroethylidene)cyclohexan-1-one
• InChI: InChI=1S/C8H10F3NO/c9-8(10,11)7(12)5-3-1-2-4-6(5)13/h1-4,12H2/b7-5-
• InChI Key: QDXHGGARXIFAPK-ALCCZGGFSA-N
• Canonical SMILES: C1CCC(=O)C(=C(C(F)(F)F)N)C1
• Isomeric SMILES: C1CCC(=O)/C(=C(/C(F)(F)F)\N)/C1
• Molecular Formula: C8H10F3NO
• Molecular Weight: 193.17 g/mol

Description

2-(1-amino-2,2,2-trifluoroethylidene)cyclohexanone, commonly known as fluoro-ketamine, is a synthetic compound that has gained significant attention in the field of scientific research. This compound is a derivative of ketamine, a well-known anesthetic drug, and has been found to possess potent analgesic and anesthetic properties. The unique chemical structure of fluoro-ketamine makes it an attractive target for scientists to investigate its pharmacological properties and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of fluoro-ketamine is not fully understood, but it is believed to act on the N-methyl-D-aspartate (NMDA) receptor, a key receptor involved in pain signaling and regulation of mood. Fluoro-ketamine has been shown to bind to the NMDA receptor with high affinity, leading to the inhibition of pain signaling and modulation of mood.
Biochemical and Physiological Effects:
Fluoro-ketamine has been shown to produce similar effects to ketamine, including analgesia, anesthesia, and antidepressant effects. However, it has been found to possess a shorter duration of action and a faster onset of effects compared to ketamine. Additionally, fluoro-ketamine has been shown to produce fewer side effects, such as dissociation and hallucinations, making it a potentially safer alternative to ketamine.

Advantages and Limitations for Lab Experiments

Fluoro-ketamine has several advantages for use in laboratory experiments. It is relatively easy to synthesize in large quantities, making it readily available for scientific studies. Additionally, it has been found to possess potent analgesic and anesthetic properties, making it a useful tool for investigating pain signaling and anesthesia. However, there are also limitations to the use of fluoro-ketamine in laboratory experiments. Its exact mechanism of action is not fully understood, and its potential side effects and long-term effects on the body are not well known.

Future Directions

There are several future directions for the scientific study of fluoro-ketamine. One potential area of investigation is its potential therapeutic applications in treating chronic pain and mood disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, the development of new synthetic methods for producing fluoro-ketamine could lead to the production of more potent and selective analogs with improved therapeutic properties.

Synthesis Methods

The synthesis of fluoro-ketamine involves the reaction of cyclohexanone with trifluoroacetic acid and hydroxylamine hydrochloride, followed by the addition of sodium borohydride and trifluoroacetic anhydride. The resulting product is then purified using chromatography techniques to obtain pure fluoro-ketamine. This synthesis method has been used by several research groups to produce fluoro-ketamine in large quantities for various scientific studies.

Scientific Research Applications

Fluoro-ketamine has been extensively studied for its potential therapeutic applications in treating various medical conditions. It has been found to possess potent analgesic and anesthetic properties, making it a promising candidate for the treatment of chronic pain and anesthesia. Additionally, fluoro-ketamine has been shown to have antidepressant effects, which could be useful in the treatment of depression and other mood disorders.